![molecular formula C19H16FN5O2 B2955716 N-benzyl-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide CAS No. 946312-14-7](/img/structure/B2955716.png)
N-benzyl-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
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Overview
Description
N-benzyl-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C19H16FN5O2 and its molecular weight is 365.368. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antiviral Activity
Several studies have focused on the synthesis of novel compounds with significant antimicrobial and antiviral properties. For instance, benzimidazole, benzoxazole, and benzothiazole derivatives have been synthesized and shown to exhibit broad-spectrum antimicrobial activity against various bacterial and fungal strains, suggesting potential applications in developing new antimicrobial agents (Padalkar et al., 2014). Additionally, benzamide-based 5-aminopyrazoles and their fused heterocycles have demonstrated remarkable antiavian influenza virus activity, indicating their potential as antiviral drugs (Hebishy et al., 2020).
Synthesis and Characterization of Novel Compounds
Research has been conducted on synthesizing and characterizing various novel compounds for potential biological applications. For example, the microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties has been explored, with some compounds showing antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013). Another study synthesized triazine-based benzimidazole-linked polymers, demonstrating high selectivity for CO2 capture, highlighting their potential in environmental applications (Sekizkardes et al., 2014).
Anticancer Activity
Novel nitrogen heterocycles bearing a carboxamide moiety have been synthesized and evaluated for their anticancer activity against specific cell lines, with some compounds exhibiting potent cytotoxic activity. This research suggests potential therapeutic applications for these compounds in cancer treatment (Bakare, 2021).
Mechanism of Action
Target of action
Indole derivatives and triazoles have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure and functional groups of the compound.
Mode of action
The interaction of these compounds with their targets can result in a variety of effects, depending on the nature of the target and the specific biochemical context. For example, some indole derivatives have been found to have antiviral, anti-inflammatory, and anticancer activities .
Result of action
The molecular and cellular effects of a compound’s action would depend on its specific targets and mode of action. For example, if a compound has anticancer activity, it might induce apoptosis (programmed cell death) in cancer cells .
properties
IUPAC Name |
N-benzyl-8-(4-fluorophenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FN5O2/c20-14-6-8-15(9-7-14)24-10-11-25-18(27)16(22-23-19(24)25)17(26)21-12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZBVLPLFBFPKCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=O)C(=NN=C2N1C3=CC=C(C=C3)F)C(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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